N,N-diethyl-1-(4-hydroxy-3-iodo-5-methoxybenzyl)-3-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-[(4-hydroxy-3-iodo-5-methoxyphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C18H27IN2O3/c1-4-21(5-2)18(23)14-7-6-8-20(12-14)11-13-9-15(19)17(22)16(10-13)24-3/h9-10,14,22H,4-8,11-12H2,1-3H3
• InChI Key: UJDNIAVEGBLNDR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=CC(=C(C(=C2)I)O)OC
• Molecular Formula: C18H27IN2O3
• Molecular Weight: 446.3 g/mol

Description

N,N-diethyl-1-(4-hydroxy-3-iodo-5-methoxybenzyl)-3-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as URB597 and belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors. The FAAH enzyme is responsible for breaking down endocannabinoids, which are natural compounds that regulate various physiological processes in the body. Inhibition of FAAH results in increased levels of endocannabinoids, which can have significant effects on the body.

Mechanism of Action

URB597 works by inhibiting the FAAH enzyme, which is responsible for breaking down endocannabinoids such as anandamide and 2-arachidonoylglycerol. Inhibition of FAAH results in increased levels of these endocannabinoids, which can have significant effects on the body. Anandamide, for example, is known to have analgesic and anxiolytic effects.
Biochemical and Physiological Effects:
URB597 has been shown to have several biochemical and physiological effects in animal models. In addition to its effects on endocannabinoid levels, URB597 has been shown to increase levels of other neurotransmitters such as dopamine and serotonin. It has also been shown to decrease levels of inflammatory cytokines such as TNF-alpha and IL-1beta.

Advantages and Limitations for Lab Experiments

URB597 has several advantages for lab experiments, including its high potency and selectivity for the FAAH enzyme. However, one limitation of URB597 is its short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on URB597. One area of interest is its potential applications in the treatment of anxiety and depression. Another area of interest is its potential as a pain management drug. Additionally, URB597 may have potential applications in the treatment of cancer and other diseases. Further research is needed to fully understand the potential of URB597 and its mechanisms of action.

Synthesis Methods

The synthesis of URB597 involves several steps, starting with the reaction of 3-piperidinecarboxylic acid with N,N-diethyl-3-aminopropanol. This results in the formation of N,N-diethyl-3-(piperidin-3-yl)propan-1-amine. The next step involves the reaction of this compound with 4-hydroxy-3-iodo-5-methoxybenzaldehyde, resulting in the formation of N,N-diethyl-1-(4-hydroxy-3-iodo-5-methoxybenzyl)-3-piperidinecarboxamide.

Scientific Research Applications

URB597 has been extensively studied for its potential applications in various fields, including neuroscience, pain management, and cancer. In neuroscience, URB597 has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to improve memory and cognitive function in rodents. In the field of pain management, URB597 has been shown to have analgesic effects in animal models of neuropathic pain. In cancer research, URB597 has been shown to inhibit the growth of cancer cells and induce apoptosis.